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Compound of Interest

Compound Name: Davanone

Cat. No.: B1200109 Get Quote

This guide provides comprehensive safety, handling, and disposal procedures for laboratory

personnel working with Davanone. Adherence to these protocols is critical for ensuring

personal safety and environmental compliance in research and development settings.

Hazard Identification and Summary
Davanone is a sesquiterpenoid ketone. While some safety data sheets (SDS) may classify the

pure substance as non-hazardous, related compounds and the oil it is derived from (Davana

Oil) present known risks.[1][2] A conservative approach, treating the compound with

appropriate caution, is recommended. Potential hazards include skin and eye irritation, and it

may cause an allergic skin reaction.[2][3]

Hazard Profile of Related Compounds:
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Hazard Classification Description GHS Hazard Statement

Skin Irritation
Causes mild to moderate
skin irritation upon
contact.[2][4]

H315

Allergic Skin Reaction
May cause an allergic skin

reaction (sensitization).[2][3]
H317

Eye Irritation
Causes serious eye irritation.

[3][4]
H319

Acute Aquatic Hazard Harmful to aquatic life.[2] H402

Chronic Aquatic Hazard
Harmful to aquatic life with

long-lasting effects.[2][3]
H412

| Flammability | Combustible liquid.[2] | H227 |

Chemical and Physical Properties
Understanding the physical properties of Davanone is essential for safe handling and storage.

Property Value

Molecular Formula C₁₅H₂₄O₂[1][5]

Molecular Weight 236.35 g/mol [5][6]

Boiling Point (est.) 292 °C[6]

Flash Point (est.) 117.1 °C[6]

Vapor Pressure (est.) 0.0006 mm Hg @ 25 °C

Appearance Oily Liquid

Personal Protective Equipment (PPE) Protocol
The selection and use of appropriate PPE is the most critical step in preventing chemical

exposure.[7] Personnel must wear the minimum required PPE for any task involving
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Davanone.

Task Level Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Benchtop

Operations(<10

mL, low energy)

Safety glasses

with side shields

Nitrile or

neoprene gloves

Long-sleeved lab

coat

Not required if

handled in a

certified chemical

fume hood.

Solution

Preparation &

Transfers(>10

mL)

Chemical splash

goggles

Nitrile or

neoprene gloves

Chemical-

resistant apron

over a lab coat

Not required if

handled in a

certified chemical

fume hood.

High-Energy

Operations(e.g.,

sonicating,

heating)

Chemical splash

goggles and a

face shield

Nitrile or

neoprene gloves

Chemical-

resistant apron

over a lab coat

Recommended

to use a

respirator with an

organic vapor

cartridge, even

within a fume

hood.[8]

Step-by-Step PPE Guidance:
Eye Protection: Always wear safety glasses with side shields at a minimum. For tasks

involving potential splashes, such as transferring liquids, chemical splash goggles are

mandatory.[9]

Hand Protection: Wear chemically resistant gloves, such as nitrile or neoprene. Inspect

gloves for tears or holes before each use. Remove gloves using the proper technique to

avoid skin contamination and wash hands thoroughly after removal.[10]

Body Protection: A standard long-sleeved laboratory coat is required to protect from

incidental contact. When handling larger quantities or performing tasks with a higher splash

risk, a chemical-resistant apron should be worn over the lab coat.[8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1200109?utm_src=pdf-body
https://edis.ifas.ufl.edu/publication/PI061
https://www.microcare.com/en-US/Resources/Resource-Center/FAQs/Is-Personal-Protective-Equipment-Required-When-Wor
https://www.bernardoecenarro.com/en/besa-lab/recommended-ppe-to-handle-chemicals/
https://edis.ifas.ufl.edu/publication/PI061
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: All work with Davanone should be performed inside a certified

chemical fume hood to minimize inhalation of vapors.[9] If procedures could generate

significant aerosols or vapors, or if engineering controls are insufficient, a respirator with an

organic vapor cartridge may be necessary.[8]

Operational and Disposal Plans
A systematic approach to handling and disposal minimizes risk and ensures compliance.

Safe Handling and Storage Workflow
Proper handling begins before the chemical is used and ends only after the work area is clean

and waste is secured.
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1. Pre-Use Preparation
- Review SDS

- Assemble all materials

2. Don Appropriate PPE
- Goggles, Gloves, Lab Coat

3. Work in Fume Hood
- Verify airflow

- Keep sash at lowest safe level

4. Handle Davanone
- Keep containers closed

- Use secondary containment

5. Decontaminate & Clean
- Wipe down work area

- Segregate waste

6. Doff PPE Correctly
- Remove gloves last

- Wash hands thoroughly

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Davanone in a laboratory setting.

Procedural Steps for Handling:

Engineering Controls: Always handle Davanone in a properly functioning chemical fume

hood to control vapor exposure.[7]
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Safe Practices: Avoid skin and eye contact.[9] Do not eat, drink, or smoke in the laboratory.

Keep containers tightly closed when not in use.

Storage: Store Davanone in a cool, dry, well-ventilated area away from heat, sparks, and

open flames.[2] Ensure the container is clearly labeled.

Waste Disposal Plan
Davanone and all contaminated materials must be disposed of as hazardous chemical waste.

Never discharge Davanone or its solutions into the sewer system, as it is harmful to aquatic

life.[11][12]

Caption: Step-by-step workflow for the compliant disposal of Davanone waste.

Disposal Protocol:

Waste Segregation: Collect all materials contaminated with Davanone, including unused

product, solutions, contaminated gloves, pipette tips, and paper towels, in a dedicated

hazardous waste container.[13]

Containerization: Use a chemically compatible, leak-proof container with a tight-fitting lid. Do

not overfill the container.[14]

Labeling: Clearly label the waste container with the words "Hazardous Waste" and the full

chemical name, "Davanone."[11] Include the date when waste was first added.

Storage: Store the sealed waste container in a designated satellite accumulation area away

from incompatible materials.[13]

Final Disposal: Contact your institution's Environmental Health and Safety (EHS) department

to schedule a pickup for the hazardous waste.[11][15] Do not attempt to dispose of the waste

through other means.

Emergency Procedures
Immediate and correct response to an exposure or spill is critical.

First Aid Measures:
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Skin Contact: Immediately remove contaminated clothing.[2] Wash the affected area

thoroughly with soap and water for at least 15 minutes. Seek medical attention if irritation or

a rash develops.[3]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally.[3] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention if symptoms persist.[3]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[2]

Spill Response:

Small Spills (in a fume hood): Absorb the spill with an inert material (e.g., vermiculite, sand,

or chemical absorbent pads). Place the contaminated absorbent into a sealed, labeled

hazardous waste container. Clean the area with soap and water.

Large Spills: Evacuate the immediate area and alert nearby personnel. Prevent the spill from

entering drains.[12] Contact your institution's EHS or emergency response team for cleanup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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